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Compound of Interest

Compound Name: 7,8-Dihydroxyflavone

Cat. No.: B1666355 Get Quote

For researchers and drug development professionals, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides a comprehensive, step-by-step procedure for the safe disposal of 7,8-
Dihydroxyflavone (7,8-DHF), a flavonoid known for its neurotrophic activities. Adherence to

these guidelines is essential to mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Hazard Profile
7,8-Dihydroxyflavone is classified with several hazards that necessitate careful handling

during disposal.[1] It is harmful if swallowed, causes skin and serious eye irritation, and may

lead to respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE) is

mandatory when handling this compound for disposal.

Hazard Classification GHS Code Description

Acute toxicity, oral H302 Harmful if swallowed.[2][1]

Skin corrosion/irritation H315 Causes skin irritation.[1]

Serious eye damage/eye

irritation
H319

Causes serious eye irritation.

[1]

Specific target organ toxicity,

single exposure
H335

May cause respiratory

irritation.[1]
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This table summarizes the key hazard classifications for 7,8-Dihydroxyflavone based on

available Safety Data Sheets.

Step-by-Step Disposal Protocol
The disposal of 7,8-Dihydroxyflavone must be conducted in accordance with local, state, and

federal regulations. The following protocol is a general guideline and should be adapted to

comply with your institution's specific hazardous waste management plan.

1. Waste Minimization: Before disposal, consider methods to reduce the amount of waste

generated. This can include ordering only the necessary quantities of 7,8-Dihydroxyflavone
and ensuring efficient experimental design.[3]

2. Personal Protective Equipment (PPE): At a minimum, wear the following PPE before

handling 7,8-Dihydroxyflavone for disposal:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

3. Waste Segregation and Containerization:

Solid Waste:

Collect solid 7,8-Dihydroxyflavone waste, including contaminated items like weighing

paper and pipette tips, in a designated, compatible hazardous waste container.[3][4]

The container must be in good condition, with a secure, tight-fitting lid.[4]

Do not mix with incompatible waste streams.[4][5]

Liquid Waste:

Collect solutions containing 7,8-Dihydroxyflavone in a separate, leak-proof hazardous

waste container.
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Ensure the container is made of a material compatible with the solvent used.

Leave at least one inch of headspace in the container to allow for expansion.[4]

4. Labeling: Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "7,8-Dihydroxyflavone"

The specific hazards (e.g., "Toxic," "Irritant")

The date the waste was first added to the container

5. Storage: Store the hazardous waste container in a designated Satellite Accumulation Area

(SAA).[3][4] The SAA should be:

At or near the point of generation.[3]

A secondary containment tray is recommended to prevent spills.

Away from general laboratory traffic.

6. Disposal Request: Once the container is full or you are ready for disposal, contact your

institution's Environmental Health and Safety (EHS) department to arrange for a hazardous

waste pickup.[3] Do not attempt to dispose of 7,8-Dihydroxyflavone down the drain or in the

regular trash.[3][6] Hazardous chemicals must never be poured down the drain.[3]

Disposal Workflow Diagram
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A diagram illustrating the procedural workflow for the proper disposal of 7,8-Dihydroxyflavone.

By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of 7,8-Dihydroxyflavone, contributing to a secure research environment and the

protection of our ecosystem. Always consult your institution's specific safety and disposal

protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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